Cas no 2068085-38-9 (rac-(1R,2R)-2-benzylcyclobutan-1-amine)

• Product Name: rac-(1R,2R)-2-benzylcyclobutan-1-amine
• CAS No: 2068085-38-9
• MF: C₁₁H₁₅N
• MW: 161.243502855301
• MDL: MFCD32852755
• CID: 5668393
• PubChem ID: 155820875
• Update Time: 2025-05-19

rac-(1R,2R)-2-benzylcyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-27113506
• 2068085-38-9
• rac-(1R,2R)-2-benzylcyclobutan-1-amine

• MDL： MFCD32852755
• Inchi： 1S/C11H15N/c12-11-7-6-10(11)8-9-4-2-1-3-5-9/h1-5,10-11H,6-8,12H2/t10-,11-/m1/s1
• InChI Key： CEJQDVMQNLZNGH-GHMZBOCLSA-N
• SMILES： N[C@@H]1CC[C@@H]1CC1C=CC=CC=1

Computed Properties

• Exact Mass: 161.120449483g/mol
• Monoisotopic Mass: 161.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 26Ų

Additional information on rac-(1R,2R)-2-benzylcyclobutan-1-amine

Introduction to rac-(1R,2R)-2-benzylcyclobutan-1-amine (CAS No. 2068085-38-9)

rac-(1R,2R)-2-benzylcyclobutan-1-amine (CAS No. 2068085-38-9) is a chiral compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural properties and potential applications. This compound belongs to the class of cyclobutylamines, which are known for their diverse biological activities and synthetic utility.

The structure of rac-(1R,2R)-2-benzylcyclobutan-1-amine consists of a cyclobutane ring with a benzyl group and an amine functional group attached to adjacent carbon atoms. The presence of the chiral centers at the 1 and 2 positions results in the formation of two enantiomers, which are present in a racemic mixture. The racemic nature of this compound makes it particularly interesting for studies involving enantioselective synthesis and chiral resolution techniques.

In recent years, rac-(1R,2R)-2-benzylcyclobutan-1-amine has been extensively studied for its potential applications in the development of new pharmaceuticals. One of the key areas of research has been its use as a building block in the synthesis of more complex molecules with therapeutic properties. For instance, cyclobutylamines have been shown to exhibit activity as GABA receptor modulators, making them promising candidates for the treatment of neurological disorders such as epilepsy and anxiety.

Another important aspect of rac-(1R,2R)-2-benzylcyclobutan-1-amine is its role in synthetic chemistry. The cyclobutane ring provides a rigid scaffold that can be functionalized in various ways to produce a wide range of derivatives. This structural rigidity can influence the conformational properties of the resulting molecules, which can be crucial for their biological activity. Researchers have explored the use of this compound in the synthesis of peptidomimetics and other bioactive molecules, where its unique structure can enhance binding affinity and selectivity.

The synthesis of rac-(1R,2R)-2-benzylcyclobutan-1-amine typically involves several steps, including the formation of the cyclobutane ring and the introduction of the benzyl and amine groups. One common approach is to start with a suitable cyclobutane precursor, such as 1,2-dibromocyclobutane, which can be converted into the desired product through a series of reactions involving nucleophilic substitution and reduction steps. The racemic mixture can then be resolved using chiral resolving agents or through enantioselective catalytic processes.

Recent advancements in chiral resolution techniques have further enhanced the utility of rac-(1R,2R)-2-benzylcyclobutan-1-amine. For example, researchers have developed highly efficient methods for separating enantiomers using chiral stationary phases in high-performance liquid chromatography (HPLC). These techniques not only improve the purity and yield of the desired enantiomer but also provide valuable insights into the stereochemical properties of the compound.

In addition to its synthetic applications, rac-(1R,2R)-2-benzylcyclobutan-1-amine has been studied for its potential biological activities. Preliminary studies have shown that this compound exhibits moderate inhibitory activity against certain enzymes involved in neurotransmitter metabolism. This property makes it an attractive candidate for further investigation as a potential therapeutic agent for neurological disorders.

The pharmacological profile of rac-(1R,2R)-2-benzylcyclobutan-1-amine is still being explored, but early results suggest that it may have beneficial effects on central nervous system (CNS) function. In vitro studies have demonstrated that this compound can modulate GABAergic neurotransmission, which is known to play a critical role in regulating neuronal excitability and synaptic plasticity. These findings have sparked interest in its potential use as an anxiolytic or anticonvulsant agent.

Furthermore, rac-(1R,2R)-2-benzylcyclobutan-1-amine has been evaluated for its safety and toxicity profiles in preclinical studies. Initial results indicate that it exhibits low toxicity at therapeutic concentrations and does not cause significant adverse effects in animal models. However, more extensive toxicological studies are needed to fully assess its safety profile before it can be considered for clinical trials.

In conclusion, rac-(1R,2R)-2-benzylcyclobutan-1-amine (CAS No. 2068085-38-9) is a versatile compound with promising applications in both synthetic chemistry and medicinal chemistry. Its unique structural features make it an attractive building block for the synthesis of bioactive molecules, while its potential biological activities warrant further investigation as a therapeutic agent for neurological disorders. Ongoing research continues to uncover new insights into its properties and applications, making it an exciting area of study for chemists and pharmacologists alike.